Cas no 1412959-83-1 (6-cyclopentyl-2-methylpyrimidin-4-ol)

• Product Name: 6-cyclopentyl-2-methylpyrimidin-4-ol
• CAS No: 1412959-83-1
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5575727
• PubChem ID: 137013268
• Update Time: 2025-06-16

6-cyclopentyl-2-methylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-6-cyclopentyl-2-methylpyrimidine
• 6-cyclopentyl-2-methylpyrimidin-4-ol
• 4(3H)-Pyrimidinone, 6-cyclopentyl-2-methyl-

• Inchi： 1S/C10H14N2O/c1-7-11-9(6-10(13)12-7)8-4-2-3-5-8/h6,8H,2-5H2,1H3,(H,11,12,13)
• InChI Key： ZIXILVYRNGXQAD-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C2CCCC2)=CC(=O)N1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 289.5±23.0 °C(Predicted)
• pka: 9.82±0.50(Predicted)

Additional information on 6-cyclopentyl-2-methylpyrimidin-4-ol

Comprehensive Overview of 6-Cyclopentyl-2-methylpyrimidin-4-ol (CAS No. 1412959-83-1): Properties, Applications, and Industry Insights

6-Cyclopentyl-2-methylpyrimidin-4-ol (CAS No. 1412959-83-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative features a unique molecular structure combining a cyclopentyl ring and a methyl group, which contributes to its diverse reactivity and potential applications. Recent studies highlight its role as a key intermediate in the synthesis of biologically active molecules, particularly in kinase inhibitor development—a hot topic in cancer therapeutics and metabolic disorder research.

The growing demand for small molecule modulators in drug discovery has propelled interest in compounds like 6-cyclopentyl-2-methylpyrimidin-4-ol. Its structural flexibility allows for selective modifications, making it valuable for structure-activity relationship (SAR) studies. Researchers frequently search for "pyrimidine-based kinase inhibitors" or "cyclopentyl-substituted heterocycles," reflecting industry trends toward targeted therapies. The compound's hydrogen bonding capacity and lipophilic character also make it relevant in discussions about blood-brain barrier penetration—a critical factor in central nervous system drug design.

From a synthetic chemistry perspective, CAS 1412959-83-1 demonstrates interesting reactivity patterns. The 4-hydroxypyrimidine core can undergo halogenation, O-alkylation, or serve as a chelating group in metal-catalyzed reactions. These properties align with current searches for "green chemistry approaches to heterocycle synthesis" and "sustainable pharmaceutical intermediates." Analytical data shows the compound typically appears as off-white crystals with good thermal stability, characteristics important for industrial scale-up processes.

In material science applications, 6-cyclopentyl-2-methylpyrimidin-4-ol has shown promise as a building block for functional organic materials. Its ability to form stable hydrogen-bonded networks responds to the rising interest in "supramolecular chemistry design principles." Patent literature reveals its incorporation into liquid crystal compositions and organic semiconductors—areas experiencing rapid growth due to demands for flexible electronics and energy-efficient displays.

Quality control parameters for CAS 1412959-83-1 typically include HPLC purity >98% and rigorous residual solvent analysis, reflecting the compound's pharmaceutical-grade potential. Safety assessments indicate it requires standard laboratory handling procedures, with no extreme hazards reported—a crucial consideration for researchers comparing "safe heterocyclic building blocks." The compound's stability profile makes it suitable for long-term storage, addressing common logistical concerns in chemical supply chains.

Emerging applications in agricultural chemistry leverage the compound's potential as a precursor for crop protection agents. Its structural motifs appear in recent patents for fungicides with novel modes of action—particularly relevant given increasing global focus on "sustainable pest management solutions." This dual applicability in pharma and agro sectors positions 6-cyclopentyl-2-methylpyrimidin-4-ol as a versatile scaffold in life sciences innovation.

The commercial availability of 1412959-83-1 through specialty chemical suppliers has expanded in recent years, with pricing trends reflecting growing adoption in preclinical research. Market analysts note increased procurement for fragment-based drug discovery platforms, where its molecular weight (194.23 g/mol) and rotatable bond count (1) make it attractive for lead optimization programs. These physicochemical properties frequently appear in searches for "Lipinski rule-compliant screening compounds."

Environmental fate studies suggest 6-cyclopentyl-2-methylpyrimidin-4-ol undergoes moderate biodegradation, a consideration for industrial applications where "green chemistry metrics" are prioritized. The compound's logP value (predicted ~2.1) indicates balanced hydrophilicity-lipophilicity, explaining its utility across diverse biological assays. These characteristics contribute to its inclusion in many corporate high-throughput screening libraries.

Recent scientific literature describes innovative synthetic routes to CAS 1412959-83-1 using catalytic C-H activation methods—a response to industry demands for "atom-economical heterocycle synthesis." The compound's crystalline nature facilitates characterization by X-ray diffraction, providing valuable data for computational chemistry models predicting molecular interactions. Such applications align with the explosive growth in AI-assisted drug discovery platforms.

As regulatory landscapes evolve, 6-cyclopentyl-2-methylpyrimidin-4-ol benefits from not being classified under restricted substance lists, making it accessible for global research collaborations. Its status as a non-controlled substance frequently appears in searches for "export-compliant research chemicals." The compound's patent landscape shows active development across multiple jurisdictions, particularly in kinase inhibitor claims—a testament to its continued relevance in biomedical innovation.